Cas no 62268-70-6 (Cyclohexanecarboxylic acid, 4-(4-pentylphenyl)-)

• Product Name: Cyclohexanecarboxylic acid, 4-(4-pentylphenyl)-
• CAS No: 62268-70-6
• MF: C₁₈H₂₆O₂
• MW: 274.397845745087
• CID: 451699
• Update Time: 2024-01-29

Cyclohexanecarboxylic acid, 4-(4-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(4-pentylphenyl)-

• Inchi： 1S/C18H26O2/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(13-11-16)18(19)20/h6-9,16-17H,2-5,10-13H2,1H3,(H,19,20)
• InChI Key： PUFHZTAHFAVWOH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(C2=CC=C(CCCCC)C=C2)CC1

Computed Properties

• Exact Mass: 274.19338
• Monoisotopic Mass: 274.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 428.3±34.0 °C(Predicted)
• PSA: 37.3
• LogP: 4.77770
• pka: 4.83±0.10(Predicted)